Cas no 898776-59-5 ((3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone)

• Product Name: (3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CAS No: 898776-59-5
• MF: C₁₈H₁₇ClFNO
• MW: 317.785087347031
• MDL: MFCD03841524
• CID: 1946267
• PubChem ID: 24724355
• Update Time: 2025-09-27

(3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• AG-H-65679
• 3-CHLORO-4-FLUORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G5574
• KB-181629
• 3-chloro-4-fluoro-4'-pyrrolidinomethylbenzophenone
• DTXSID70642754
• 3-chloro-4-fluoro-4'-pyrrolidinomethyl benzophenone
• (3-Chloro-4-fluorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone
• (3-Chloro-4-fluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• AKOS016019791
• 898776-59-5
• MFCD03841524

• MDL： MFCD03841524
• Inchi： 1S/C18H17ClFNO/c19-16-11-15(7-8-17(16)20)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h3-8,11H,1-2,9-10,12H2
• InChI Key： KYWICYLVUOOTCK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CCCC1)=O)F

Computed Properties

• Exact Mass: 317.0982700Da
• Monoisotopic Mass: 317.0982700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Additional information on (3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone

Research Briefing on (3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS: 898776-59-5)

In recent years, the compound (3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS: 898776-59-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its unique structural features, has been investigated for its role as a modulator of specific biological pathways. Recent studies highlight its interaction with key protein targets, suggesting its utility in the treatment of neurodegenerative diseases and certain types of cancer. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the pyrrolidinylmethyl moiety, contributes to its bioactivity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic route for 898776-59-5, emphasizing its scalability and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by functional group transformations to achieve the desired product. The study also reported on the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific enzymatic activities. For instance, a recent preclinical trial indicated that 898776-59-5 exhibits inhibitory effects on kinases involved in inflammatory pathways, with an IC50 value in the nanomolar range. These findings position the compound as a promising candidate for further development in anti-inflammatory therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 898776-59-5. Researchers are currently exploring structural analogs to enhance bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, (3-chloro-4-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone represents a compelling area of research in medicinal chemistry. Its unique structural attributes and demonstrated biological activity make it a valuable candidate for therapeutic development. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential across additional disease indications.